Cas no 827026-20-0 (Benzenamine, 4-bromo-2-(ethylthio)-N-methyl-)

• Product Name: Benzenamine, 4-bromo-2-(ethylthio)-N-methyl-
• CAS No: 827026-20-0
• MF: C₉H₁₂BrNS
• MW: 246.167280197144
• CID: 686447
• PubChem ID: 11425107
• Update Time: 2025-04-19

Benzenamine, 4-bromo-2-(ethylthio)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-2-(ethylthio)-N-methyl-
• 4-bromo-2-ethylsulfanyl-N-methylaniline
• 827026-20-0
• DTXSID00465493

• Inchi： 1S/C9H12BrNS/c1-3-12-9-6-7(10)4-5-8(9)11-2/h4-6,11H,3H2,1-2H3
• InChI Key： BZBFHRIPXDUXAM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)SCC)NC

Computed Properties

• Exact Mass: 244.98738g/mol
• Monoisotopic Mass: 244.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų